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Compound of Interest

Compound Name: Tricyclodecenyl acetate-13C2

Cat. No.: B12375109

Technical Overview of Tricyclodecenyl Acetate-
13C2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available information on Tricyclodecenyl
acetate-13C2, a stable isotope-labeled compound. While a comprehensive biological profile is
not available in the public domain, this document consolidates the known chemical properties,
synthesis, and safety information for its unlabeled counterpart, Tricyclodecenyl acetate. The
primary application of the 13C2 labeled version is as a tracer and internal standard in
guantitative analyses such as NMR, GC-MS, or LC-MS.

Core Compound Information

Identifier Value Reference
Compound Name Tricyclodecenyl acetate-13C2 [1]
Molecular Formula C1013C2H1602 [1112113114]
Molecular Weight 194.24 g/mol [L][2][3]14]
Unlabeled CAS Number 5413-60-5 [1112][31[41[5]

Verdyl acetate, Jasmacyclene,
Synonyms (Unlabeled)
Greenyl acetate, Herbaflorat
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Experimental Protocols

Detailed experimental protocols for the biological application of Tricyclodecenyl acetate in drug
development or signaling pathway studies are not currently available in peer-reviewed
literature. The primary documented experimental procedure relates to its synthesis.

Synthesis of Tricyclodecenyl Acetate

A common industrial method for synthesizing Tricyclodecenyl acetate involves the acid-
catalyzed esterification of dicyclopentadiene with acetic acid. The following is a generalized
protocol based on patented industrial processes:

o Catalyst Preparation: A mixture of a suitable acid catalyst, such as a binary perchloric-
phosphoric acid or triflic acid, is prepared in acetic acid within a reaction vessel equipped for
temperature control and stirring.

o Acetic Anhydride Addition: Acetic anhydride is introduced to the reaction mixture.

» Dicyclopentadiene Addition: Dicyclopentadiene is added dropwise to the mixture while
maintaining a controlled temperature to prevent unwanted polymerization.

o Reaction Monitoring: The reaction is allowed to proceed for several hours at a maintained
temperature.

o Neutralization and Washing: Upon completion, the crude product is neutralized and washed
with a basic solution (e.g., sodium hydroxide) and brine to remove residual acids and
catalysts.

« Purification: The final product is purified by vacuum distillation to yield high-purity
Tricyclodecenyl acetate.

Logical Relationships in Synthesis

The synthesis of Tricyclodecenyl acetate follows a clear logical progression from starting
materials to the final purified product. This workflow is designed to optimize yield and purity.
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Reaction Setup
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Synthesis Workflow for Tricyclodecenyl Acetate

Concluding Remarks

Tricyclodecenyl acetate-13C2 serves as a valuable tool for researchers in analytical
chemistry. However, there is a notable absence of data regarding its biological activity,
metabolic pathways, and potential applications in drug development. Further research is
required to elucidate any pharmacological properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12375109#tricyclodecenyl-acetate-13c2-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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